Cas no 2091581-96-1 (3-[5-(Difluoromethyl)-2-thienyl]pyridin-2-ol)

• Product Name: 3-[5-(Difluoromethyl)-2-thienyl]pyridin-2-ol
• CAS No: 2091581-96-1
• MF: C₁₀H₇F₂NOS
• MW: 227.230488061905
• CID: 5222583
• Update Time: 2025-06-13

3-[5-(Difluoromethyl)-2-thienyl]pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-[5-(Difluoromethyl)-2-thienyl]pyridin-2-ol

• Inchi： 1S/C10H7F2NOS/c11-9(12)8-4-3-7(15-8)6-2-1-5-13-10(6)14/h1-5,9H,(H,13,14)
• InChI Key： JLZFCMYNOOYCGR-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1C1SC(C(F)F)=CC=1

Additional information on 3-[5-(Difluoromethyl)-2-thienyl]pyridin-2-ol

Comprehensive Overview of 3-[5-(Difluoromethyl)-2-thienyl]pyridin-2-ol (CAS No. 2091581-96-1)

3-[5-(Difluoromethyl)-2-thienyl]pyridin-2-ol (CAS No. 2091581-96-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridin-2-ol moiety with a difluoromethyl-substituted thienyl group, making it a promising candidate for various applications. Its distinct chemical properties, including enhanced bioavailability and metabolic stability, have positioned it as a key intermediate in drug discovery and material science.

The growing interest in fluorinated compounds like 3-[5-(Difluoromethyl)-2-thienyl]pyridin-2-ol stems from their ability to modulate biological activity and improve drug efficacy. Researchers are particularly focused on its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy. Additionally, its thienyl-pyridine hybrid structure offers versatility in synthetic chemistry, enabling the development of novel materials with tailored properties.

In the context of green chemistry and sustainable development, CAS No. 2091581-96-1 is being explored for its eco-friendly synthesis routes. Recent studies highlight its compatibility with catalytic processes and solvent-free reactions, addressing industry demands for reduced environmental impact. This aligns with the rising popularity of search terms like "sustainable fluorochemicals" and "green synthesis of heterocycles," reflecting broader societal concerns.

From a commercial perspective, 3-[5-(Difluoromethyl)-2-thienyl]pyridin-2-ol is gaining traction in patent filings, particularly in the pharmaceutical and agrochemical sectors. Its structural motifs are frequently referenced in queries related to "next-generation drug scaffolds" and "crop protection chemicals," underscoring its cross-industry relevance. Analytical techniques such as HPLC and NMR are routinely employed to ensure high purity, a critical factor for end-users.

The compound's stability under physiological conditions makes it a subject of interest in ADME studies (Absorption, Distribution, Metabolism, Excretion), a hot topic in pharmacokinetic research. Computational modeling of 2091581-96-1 has also surged, with researchers leveraging AI-driven molecular docking to predict its interactions—a trend mirrored by the spike in searches for "computational drug design tools."

Looking ahead, 3-[5-(Difluoromethyl)-2-thienyl]pyridin-2-ol is poised to play a pivotal role in advancing precision medicine and smart materials. Its dual functionality as a hydrogen bond donor/acceptor and lipophilic moiety opens avenues for innovation, resonating with emerging search trends like "multi-target drug discovery" and "functionalized heteroaromatics." As regulatory frameworks evolve, this compound's compliance with REACH and other standards further enhances its market potential.